N''-[5-(4-Aminophenyl)-1,3,4-thiadiazol-2-yl]guanidine

• CAS No.: 88540-97-0
• Molecular Formula: C9H10N6S
• Molecular Weight: 234.28 g/mol
• IUPAC Name: 2-[5-(4-aminophenyl)-1,3,4-thiadiazol-2-yl]guanidine
• InChI: InChI=1S/C9H10N6S/c10-6-3-1-5(2-4-6)7-14-15-9(16-7)13-8(11)12/h1-4H,10H2,(H4,11,12,13,15)
• InChI Key: CQKDYLYQRFHRNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(S2)N=C(N)N)N

Description

N’'-[5-(4-Aminophenyl)-1,3,4-thiadiazol-2-yl]guanidine is a chemical compound that belongs to the class of thiadiazole derivatives. Thiadiazoles are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. This compound, in particular, has shown promise in various scientific research fields due to its unique chemical structure and properties.

Preparation Methods

The synthesis of N’'-[5-(4-Aminophenyl)-1,3,4-thiadiazol-2-yl]guanidine typically involves the condensation reaction of 5-(4-aminophenyl)-1,3,4-thiadiazole with guanidine. The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

N’'-[5-(4-Aminophenyl)-1,3,4-thiadiazol-2-yl]guanidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions with electrophiles such as alkyl halides or acyl chlorides, forming substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents (e.g., ethanol, methanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions depending on the desired reaction.

Scientific Research Applications

N’'-[5-(4-Aminophenyl)-1,3,4-thiadiazol-2-yl]guanidine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has been studied for its antimicrobial and antiproliferative activities, showing potential as a therapeutic agent against various bacterial and fungal infections.

Medicine: The compound’s derivatives have been explored for their anticancer, anti-inflammatory, and antihypertensive properties.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N’'-[5-(4-Aminophenyl)-1,3,4-thiadiazol-2-yl]guanidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, its antimicrobial activity may be attributed to the inhibition of key enzymes involved in bacterial cell wall synthesis .

Comparison with Similar Compounds

N’'-[5-(4-Aminophenyl)-1,3,4-thiadiazol-2-yl]guanidine can be compared with other thiadiazole derivatives, such as:

5-(4-Aminophenyl)-2-(arylamino)-1,3,4-thiadiazoles: These compounds also exhibit antimicrobial and antiproliferative activities but may differ in their potency and spectrum of activity.

2-Thio-containing pyrimidines: These compounds share similar biological activities, such as antioxidant and anti-inflammatory properties, but have different chemical structures and mechanisms of action.